Cas no 61485-95-8 (Benzoyl chloride, 2-(4-methylphenoxy)-)

• Product Name: Benzoyl chloride, 2-(4-methylphenoxy)-
• CAS No: 61485-95-8
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 477641
• PubChem ID: 71395383
• Update Time: 2025-04-19

Benzoyl chloride, 2-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-(4-methylphenoxy)-
• 2-(4-methylphenoxy)benzoyl chloride
• DTXSID80817012
• 61485-95-8

• Inchi： 1S/C14H11ClO2/c1-10-6-8-11(9-7-10)17-13-5-3-2-4-12(13)14(15)16/h2-9H,1H3
• InChI Key： JQEWRYLVHPLJQQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1OC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3